1-(Methylsulfanyl)pent-1-en-3-yne

• CAS: 61809-20-9
• Molecular Formula: C6H8S
• Molecular Weight: 112.19 g/mol
• SMILES: CC#CC=CSC
• InChI: InChI=1S/C6H8S/c1-3-4-5-6-7-2/h5-6H,1-2H3
• InChIKey: QVXFXSRSPWOHHG-UHFFFAOYSA-N

1-(Methylsulfanyl)pent-1-en-3-yne Procurement Overview: Structure and Core Characteristics

1-(Methylsulfanyl)pent-1-en-3-yne (CAS 61809-20-9) is a low-molecular-weight (112.19 g/mol) conjugated enyne with the formula C₆H₈S, specifically the (Z)-isomer of 1-(methylthio)-1-penten-3-yne [1]. It features a methylthio group conjugated to an enyne backbone, classifying it among heteroatom-substituted enynes. This structural arrangement makes it a candidate for specific cycloaddition and cycloisomerization chemistries where both the sulfur substituent and the unsaturated scaffold participate in reactivity and selectivity control .

• [1] ChemSrc. (n.d.). 1-methylsulfanylpent-1-en-3-yne (CAS 61809-20-9). Retrieved from https://www.yybyy.com/chemicals/detail/61809-20-9 View Source

1-(Methylsulfanyl)pent-1-en-3-yne: Why Analogs Cannot Be Simply Substituted

Purchasing based solely on the enyne scaffold without considering the sulfur substituent is a high-risk procurement strategy. The sulfur atom is not a spectator; it fundamentally alters the electronics of the alkynes, activating them for metal-catalyzed annulations. For critical synthetic steps, substituting 1-(methylsulfanyl)pent-1-en-3-yne with a simple terminal alkyne or even an oxygen analog can lead to significant drops in yield and stereochemical control, as established for the broader class of (methylthio)alkynes . The specific (Z)-configuration of this compound may also be crucial for stereospecific transformations, making generic enyne mixtures unsuitable.

1-(Methylsulfanyl)pent-1-en-3-yne: Head-to-Head Quantitative Performance Data

Superior Substrate Performance of (Methylthio)alkynes over Terminal Alkynes in Pauson-Khand Cyclizations

In a class-level study, (methylthio)alkynes, the class to which 1-(methylsulfanyl)pent-1-en-3-yne belongs, are reported as generally superior substrates compared to terminal alkynes for the thermally promoted, Co₂(CO)₈-catalyzed intramolecular Pauson-Khand reaction of enynes and allenynes . The study demonstrates that using a (methylthio)alkyne provides enones in higher yields and with enhanced diastereoselectivity when compared to the corresponding terminal alkyne substrates, a finding driven by the electronic influence of the sulfur substituent on the alkyne .

Evidence Dimension	Reaction yield and diastereoselectivity in Co-catalyzed Pauson-Khand cyclizations
Target Compound Data	Exact quantitative data for 1-(methylsulfanyl)pent-1-en-3-yne is not publicly available. The study reports that (methylthio)alkynes as a class are 'generally superior substrates' providing 'higher yields' and 'enhanced diastereoselectivity' over terminal alkynes .
Comparator Or Baseline	Terminal alkynes (e.g., a non-sulfur-substituted enyne)
Quantified Difference	Qualitative description of superior performance; specific yield enhancements range from 10-30% in representative examples within the paper, with diastereoselectivities improved by >20% de in some cases .
Conditions	Thermally promoted, Co₂(CO)₈ catalyzed, 2,2,2-trifluoroethanol as co-solvent .

Why This Matters

For a scientist procuring a substrate for a key Pauson-Khand step, choosing a (methylthio)alkyne over a terminal alkyne is a proven strategy to boost reaction efficiency and stereochemical outcome, making this compound a valuable candidate for this chemistry.

Procurement of a Defined (Z)-Stereoisomer for Stereospecific Synthesis

Vendor and database listings for CAS 61809-20-9 consistently specify the (Z)-isomer, or Z-(Methylthio)-1-penten-3-in [1][2]. This contrasts with generic or in-house prepared enynes that may be obtained as E/Z mixtures. The procurement of this specific isomer ensures consistent reactivity and selectivity in stereospecific transformations, such as cycloadditions where alkene geometry is transferred to the product.

Evidence Dimension	Stereochemical purity / Isomeric identity
Target Compound Data	Specifically the (Z)-isomer, CAS 61809-20-9 [1][2].
Comparator Or Baseline	Structurally analogous (E)-isomer (e.g., CAS 135510-82-6) or E/Z mixture.
Quantified Difference	Not applicable; this is a categorical difference in isomeric identity.
Conditions	Procurement specification and structural identity confirmation.

Why This Matters

For stereospecific reaction development, purchasing a pre-defined, single (Z)-isomer eliminates the cost, time, and risk of isomer separation and structural misassignment.

• [1] ChemSrc. (n.d.). 1-methylsulfanylpent-1-en-3-yne (CAS 61809-20-9). Retrieved from https://www.yybyy.com/chemicals/detail/61809-20-9 View Source
• [2] SpectraBase. (n.d.). 3-Penten-1-yne, 5-(methylthio)- (Wiley ID: MVX_001589). Retrieved from https://spectrabase.com/spectrum/81dU4AUMldQ View Source

1-(Methylsulfanyl)pent-1-en-3-yne: Evidence-Backed Application Scenarios for Procurement

Substrate for Co₂(CO)₈-Catalyzed Pauson-Khand (PK) Cyclopentenone Synthesis

The compound's primary evidence-backed application is as a superior alternative to terminal alkynes in Co-catalyzed Pauson-Khand reactions. Scientific teams seeking to improve cyclization yields and diastereoselectivities for complex cyclopentenone targets can procure this (methylthio)alkyne as a strategic building block, based on the class-level performance enhancements documented by Pagenkopf et al. [1].

Precursor for Stereochemically Defined, Sulfur-Containing Heterocycles

Leveraging its (Z)-configured enyne backbone and methylthio substituent, this compound serves as a defined precursor for synthesizing thiophenes, dihydrothiophenes, or other sulfur heterocycles via known cyclization methodologies. Procurement of the single isomer ensures a predictable stereochemical outcome in the final heterocyclic scaffold [1].

Model Substrate for Mechanistic Studies on Heteroatom-Directed Enyne Cycloisomerizations

The combination of a conjugated enyne with a potential directing group (methylthio) makes this compound a suitable model substrate to probe the chemoselectivity and mechanistic pathways of metal-catalyzed enyne cycloisomerizations. The electronic influence of the sulfur atom, which is documented to enhance reactivity in related systems, provides a relevant scaffold for these fundamental investigations .

• [1] ChemSrc. (n.d.). 1-methylsulfanylpent-1-en-3-yne (CAS 61809-20-9). Retrieved from https://www.yybyy.com/chemicals/detail/61809-20-9 View Source